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Compound of Interest

Compound Name: Avatrombopag

Cat. No.: B1665838 Get Quote

Ensuring the safe and compliant disposal of avatrombopag is critical for environmental

protection and laboratory safety. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage and dispose of avatrombopag
waste in accordance with established safety protocols and regulatory requirements.

I. Personal Protective Equipment (PPE) and
Handling Precautions
Before handling avatrombopag for disposal, it is imperative to wear appropriate personal

protective equipment to minimize exposure risk.
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PPE Category Specific Recommendations

Hand Protection
Chemical-impermeable gloves.[1] Gloves must

be inspected prior to use.[2]

Eye/Face Protection
Tightly fitting safety goggles or glasses with

side-shields.[2]

Body Protection

Wear suitable protective clothing. For significant

handling, fire/flame resistant and impervious

clothing is recommended.[2]

Respiratory Protection

If dust formation is possible, use a NIOSH-

approved respirator. Ensure adequate

ventilation.[1]

Handle avatrombopag in a well-ventilated area and avoid the formation of dust and aerosols.

Use non-sparking tools to prevent ignition sources.

II. Step-by-Step Disposal Procedure for
Avatrombopag Waste
The primary methods for the disposal of avatrombopag involve chemical destruction or

controlled incineration. Adherence to local, state, and federal regulations is mandatory.

Collection and Segregation:

Collect waste avatrombopag and any material that has come into contact with it (e.g.,

contaminated labware, PPE) in a suitable, closed, and clearly labeled container.

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management plan.

Engage a Licensed Disposal Company:

Excess and expired avatrombopag must be offered to a licensed hazardous material

disposal company.
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The material can be disposed of by removal to a licensed chemical destruction plant.

Controlled Incineration:

An alternative disposal method is controlled incineration equipped with an afterburner and

flue gas scrubbing.

Environmental Precautions:

Crucially, do not discharge avatrombopag into sewer systems.

Prevent the chemical from entering drains, as discharge into the environment must be

avoided.

Do not contaminate water, foodstuffs, animal feed, or seeds with avatrombopag through

storage or disposal.

III. Management of Spills and Contaminated
Materials
In the event of a spill, prompt and safe cleanup is essential to prevent exposure and

environmental contamination.

Immediate Action:

Evacuate personnel from the immediate spill area.

Remove all sources of ignition.

Ensure adequate ventilation.

Containment and Cleanup:

Prevent further leakage or spillage if it is safe to do so.

Use spark-proof tools and explosion-proof equipment for cleanup.

Collect the spilled material and place it in a suitable, closed container for disposal.
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Disposal of Cleanup Waste:

Adhered or collected material from a spill should be promptly disposed of in accordance

with appropriate laws and regulations.

IV. Disposal of Contaminated Packaging
Properly manage packaging that has contained avatrombopag to prevent residual

contamination.

Non-combustible Packaging: Containers can be triple-rinsed (or the equivalent) and then

offered for recycling or reconditioning.

Alternative for Non-combustible Packaging: The packaging can be punctured to render it

unusable for other purposes and then disposed of in a sanitary landfill.

Combustible Packaging: Controlled incineration with flue gas scrubbing is a possible

disposal method for combustible packaging materials.

V. Logical Workflow for Avatrombopag Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of avatrombopag.
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Avatrombopag Disposal Workflow
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Caption: Workflow for the safe disposal of avatrombopag waste and packaging.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1665838?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665838?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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